1-Allyl-4-(trifluoromethyl)piperidine 1-Allyl-4-(trifluoromethyl)piperidine
Brand Name: Vulcanchem
CAS No.:
VCID: VC13739412
InChI: InChI=1S/C9H14F3N/c1-2-5-13-6-3-8(4-7-13)9(10,11)12/h2,8H,1,3-7H2
SMILES: C=CCN1CCC(CC1)C(F)(F)F
Molecular Formula: C9H14F3N
Molecular Weight: 193.21 g/mol

1-Allyl-4-(trifluoromethyl)piperidine

CAS No.:

Cat. No.: VC13739412

Molecular Formula: C9H14F3N

Molecular Weight: 193.21 g/mol

* For research use only. Not for human or veterinary use.

1-Allyl-4-(trifluoromethyl)piperidine -

Specification

Molecular Formula C9H14F3N
Molecular Weight 193.21 g/mol
IUPAC Name 1-prop-2-enyl-4-(trifluoromethyl)piperidine
Standard InChI InChI=1S/C9H14F3N/c1-2-5-13-6-3-8(4-7-13)9(10,11)12/h2,8H,1,3-7H2
Standard InChI Key SGFFOZZUYNRCIA-UHFFFAOYSA-N
SMILES C=CCN1CCC(CC1)C(F)(F)F
Canonical SMILES C=CCN1CCC(CC1)C(F)(F)F

Introduction

1-Allyl-4-(trifluoromethyl)piperidine is a chemical compound with the molecular formula C9H14F3N and a molecular weight of 193.21 g/mol. It is identified by the CAS number 1880947-16-9 and the MDL number MFCD29943027 . This compound is classified as an irritant, indicating potential hazards upon exposure .

Synthesis and Applications

While specific synthesis methods for 1-Allyl-4-(trifluoromethyl)piperidine are not detailed in the available literature, compounds with similar structures are often synthesized through reactions involving the introduction of trifluoromethyl groups and allylation of piperidine rings. The applications of this compound are not explicitly mentioned in the current literature, but compounds with similar structures are often explored for their potential in pharmaceuticals or as intermediates in organic synthesis.

Safety and Handling

Given its classification as an irritant, handling 1-Allyl-4-(trifluoromethyl)piperidine requires appropriate protective measures, including gloves and safety goggles. Detailed safety data sheets (SDS) are recommended for comprehensive safety information .

Future Research Directions

Future studies could focus on the synthesis methods, potential applications, and biological activities of 1-Allyl-4-(trifluoromethyl)piperidine. Additionally, exploring its interactions with biological systems could reveal new avenues for its use in pharmaceuticals or other fields.

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